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how was Oxime V first synthesized
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Compound Focus: Oxime V

CAS No.: 59691-20-2

Cat. No.: S633908

Foundational Synthesis Research

The table below summarizes the key information from the initial discovery report.

Aspect Details

Initial Report First synthesized and reported in 1976 [1].

Research Study of structure-taste relationships for artificial sweeteners; investigation of
Context synthetic analogs of perillartine [1].

Key Acton, E. M. & Stone, H. [1].

Researchers

Primary Science, 193(4253), 584-586 (1976) [1].

Literature

Chemical CAS Registry Number: 59691-20-2 [2].

Identifier

The ITUPAC name for Oxime V is 4-(Methoxymethyl)-1,4-cyclohexadiene-1-carboxaldehyde syn-oxime,
with a molecular formula of COH13NO2 [1] [2] [3].
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Figure: The experimental workflow for the discovery of Oxime V involved designing a synthetic analog of an

existing sweetener, followed by synthesis and characterization of its properties [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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